Cas no 26063-96-7 (3-Isomangostin hydrate)

• Product Name: 3-Isomangostin hydrate
• CAS No: 26063-96-7
• MF: C₂₄H₂₈O₇
• MW: 428.474927902222
• CID: 836871
• PubChem ID: 13873658
• Update Time: 2025-04-19

3-Isomangostin hydrate Chemical and Physical Properties

Names and Identifiers

• 3-Isomangostin hydrate
• 5,9-Dihydroxy-7-(3-hydroxy-3-methylbutyl)-8-methoxy-2,2-dimethyl- 3,4-dihydro-2H,6H-pyrano[3,2-b]xanthen-6-one
• 9-hydroxycalabaxanthone
• 3,4-Dihydro-5,9-dihydroxy-11-(3-hydroxy-3-methylbutyl)-10-methoxy-2,2-dimethyl-2H,12H-pyrano[2,3-a]xanthen-12-one
• CHEMBL1789656
• 5,9-dihydroxy-7-(3-hydroxy-3-methylbutyl)-8-methoxy-2,2-dimethyl-2,3,4,6-tetrahydro-1,11-dioxatetracen-6-one
• 5,9-dihydroxy-7-(3-hydroxy-3-methylbutyl)-8-methoxy-2,2-dimethyl-3,4-dihydropyrano[3,2-b]xanthen-6-one
• SCHEMBL17057007
• FS-9672
• 2H,6H-Pyrano[3,2-b]xanthen-6-one, 3,4-dihydro-5,9-dihydroxy-7-(3-hydroxy-3-methylbutyl)-8-methoxy-2,2-dimethyl-
• DTXSID001108831
• 3,4-Dihydro-5,9-dihydroxy-7-(3-hydroxy-3-methylbutyl)-8-methoxy-2,2-dimethyl-2H,6H-pyrano[3,2-b]xanthen-6-one
• AKOS040761102
• 5, 9-dihydroxy-7-(3-hydroxy-3-methylbutyl)-8-methoxy-2, 2-dimethyl-3, 4-dihydropyrano[3, 2-b]xanthen-6-one
• 26063-96-7
• [ "" ]
• CS-0017697
• HY-N1843
• 5,9-dihydroxy-7-(3-hydroxy-3-methylbutyl)-8-methoxy-2,2-dimethyl-3,4-dihydro-1,11-dioxatetracen-6-one

• Inchi： 1S/C24H28O7/c1-23(2,28)8-6-13-18-16(10-14(25)22(13)29-5)30-17-11-15-12(7-9-24(3,4)31-15)20(26)19(17)21(18)27/h10-11,25-26,28H,6-9H2,1-5H3
• InChI Key： REZOIULTUMSCRT-UHFFFAOYSA-N
• SMILES： O1C2C=C3C(C(C4=C(C=C(C(=C4CCC(C)(C)O)OC)O)O3)=O)=C(C=2CCC1(C)C)O

Computed Properties

• Exact Mass: 428.18400
• Monoisotopic Mass: 428.18350323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 650.2±55.0 °C at 760 mmHg
• Flash Point: 223.5±25.0 °C
• PSA: 109.36000
• LogP: 4.17310
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

3-Isomangostin hydrate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans
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